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Compound of Interest

Compound Name: 4-Hydroxy-8-methoxycinnoline

CAS No.: 90417-27-9

Cat. No.: B184827

Get Quote

CAS Number: 90417-27-9 Synonyms: 8-Methoxycinnolin-4-ol; 8-Methoxy-4(1H)-cinnolinone

Molecular Formula: C₉H₈N₂O₂ Molecular Weight: 176.17 g/mol [1][2]

Part 1: Core Directive & Executive Safety
Summary[3]
Status:High-Priority Chemical Handling Protocol Scope: This guide provides operational

directives for the safe handling, storage, and disposal of 4-Hydroxy-8-methoxycinnoline.[3]

While specific toxicological data for this cinnoline derivative is limited, its structural isostere (8-

methoxyquinolin-4-ol) and general diazanaphthalene properties dictate a Level 2

Biosafety/Chemical Safety approach.[3]

Immediate Hazard Profile (Inferred from Structural Analogs):

Acute Toxicity (Oral): Harmful if swallowed (H302).[3][4][5]

Severe Eye Damage: Risk of serious eye damage (H318).[3][4][5]
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Irritation: Causes skin irritation (H315) and respiratory irritation (H335).[3][4][5]

Sensitization: Potential for allergic skin reaction.[3][5]

Part 2: Scientific Integrity & Logic (E-E-A-T)
Risk Assessment & PPE Matrix
The primary risk driver is the compound's potential for mucous membrane irritation and corneal

damage upon contact.[3][5] As a powder, the generation of airborne particulates poses an

inhalation risk.[3][5]

Personal Protective Equipment (PPE) Specifications
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Component Standard Specification/Rationale

Hand Protection EN 374 / ASTM F739

Double Nitrile Gloves (0.11

mm min.[3] thickness).

Rationale: Nitrile provides

excellent resistance to the

polar organic solvents (DMSO,

DMF) typically used to dissolve

this compound.[3][5] Change

immediately upon splash.[3][5]

Eye Protection ANSI Z87.1+

Chemical Safety Goggles (Not

safety glasses).[3][5]

Rationale: The risk of H318

(Severe Eye Damage) requires

a complete seal to prevent

dust ingress or solution

splashes.[3][5]

Respiratory NIOSH / EN 149

N95 (US) or P2 (EU)

Respirator. Rationale:[3]

Required during weighing or

open handling of powder

outside a fume hood to prevent

inhalation of irritant dust

(H335).[3][5]

Body Protection Standard Lab Coat

Cotton/Polyester Blend,

buttoned to neck.[3][5]

Rationale: Prevents skin

contact and migration of

particulates to street clothes.

[3][5]

Operational Protocols
A. Storage & Stability[3][5]

Temperature: Store at 2–8°C (Refrigerated).
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Atmosphere: Hygroscopic potential; store under inert gas (Argon or Nitrogen) if possible.[3]

[5]

Light: Protect from light.[3][5] Cinnoline rings can be photo-labile over extended periods.[3][5]

Container: Amber glass vial with a PTFE-lined cap.[3][5]

B. Weighing & Solubilization Logic
Engineering Control: All weighing of the solid powder must be performed inside a Chemical

Fume Hood or a Powder Containment Balance Enclosure.[3][5]

Solubility Profile:

Water: Poorly soluble.[3][5]

DMSO/DMF: Soluble (Preferred for stock solutions).[3][5]

Ethanol: Sparingly soluble (Heat may be required).[3][5]

Protocol: Preparation of 10 mM Stock Solution (Example)

Calculate: For 10 mg of 4-Hydroxy-8-methoxycinnoline (MW 176.17), add 5.67 mL of

DMSO.[3][5]

Weigh: Place tared vial in balance. Transfer solid using a micro-spatula.[3][5] Do not use air-

displacement pipettes near the open powder to avoid turbulence.[3]

Dissolve: Add DMSO down the side of the vial. Vortex for 30 seconds.[3][5] Sonicate if visual

particulates remain.[3][5]

Label: Mark with "Toxic/Irritant", Date, and Concentration.[3][5]

C. Waste Disposal
Classification: Hazardous Chemical Waste (Nitrogen Heterocycle).[3][5]

Stream:High-Temperature Incineration.
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Do NOT: Do not dispose of down the drain. Nitrogen heterocycles can be persistent in

aquatic environments.[3][5]

Segregation: Collect in "Non-Halogenated Organic" waste containers (unless dissolved in

halogenated solvents like DCM).

Part 3: Visualization & Formatting[3]
Diagram 1: PPE & Handling Decision Logic
This decision tree guides the researcher through the correct safety setup based on the

experimental state of the compound.[3][5]

Start: Handling 4-Hydroxy-8-methoxycinnoline

What is the physical state?

Solid / Powder

Weighing/Transfer

Solution (DMSO/DMF)

Pipetting/Dilution

Engineering Control:
Chemical Fume Hood REQUIRED

Engineering Control:
Benchtop OK (if capped)

PPE:
N95 Respirator + Goggles + Dbl Nitrile Gloves

PPE:
Single Nitrile Gloves + Safety Glasses

Click to download full resolution via product page

Caption: Decision logic for selecting PPE and Engineering Controls based on the physical state

of the compound.
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Diagram 2: Spill Response Workflow
Immediate actions to take in the event of a powder spill.

Powder Spill Detected 1. Alert & Isolate Area 2. Don Full PPE
(Goggles, N95, Dbl Gloves)

3. Cover with Damp Paper Towel
(Prevents Dust) 4. Scoop into Haz Waste Bag 5. Wipe Surface with Ethanol

Click to download full resolution via product page

Caption: Step-by-step workflow for safely containing and cleaning a solid powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4-
Hydroxy-8-methoxycinnoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184827/docs#personal-protective-equipment-
handling-guide-4-hydroxy-8-methoxycinnoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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